Cas no 1024718-64-6 ((E)-4-(4-Fluoroanilino)-3-(4-methylphenyl)sulfonylbut-3-en-2-one)

• Product Name: (E)-4-(4-Fluoroanilino)-3-(4-methylphenyl)sulfonylbut-3-en-2-one
• CAS No: 1024718-64-6
• MF: C₁₇H₁₆FNO₃S
• MW: 333.377246856689
• MDL: MFCD03410337
• CID: 4677300
• Update Time: 2023-08-15

(E)-4-(4-Fluoroanilino)-3-(4-methylphenyl)sulfonylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• (E)-4-(4-fluoroanilino)-3-(4-methylphenyl)sulfonylbut-3-en-2-one
• (3E)-4-[(4-fluorophenyl)amino]-3-(4-methylbenzenesulfonyl)but-3-en-2-one
• (E)-4-(4-Fluoroanilino)-3-(4-methylphenyl)sulfonylbut-3-en-2-one

• MDL： MFCD03410337
• Inchi： 1S/C17H16FNO3S/c1-12-3-9-16(10-4-12)23(21,22)17(13(2)20)11-19-15-7-5-14(18)6-8-15/h3-11,19H,1-2H3/b17-11+
• InChI Key： DLKRDQBBTSBQBB-GZTJUZNOSA-N
• SMILES： S(/C(/C(C)=O)=C/NC1C=CC(=CC=1)F)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 537
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds